5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine

• IUPAC Name: 5-[1-(3-chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
• InChI: InChI=1S/C15H16ClN3S/c16-13-7-17-4-1-14(13)19-9-12(10-19)18-5-2-15-11(8-18)3-6-20-15/h1,3-4,6-7,12H,2,5,8-10H2
• InChI Key: QONHSYPGQJVRAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C4=C(C=NC=C4)Cl
• Molecular Formula: C15H16ClN3S
• Molecular Weight: 305.8 g/mol

Description

5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine, also known as Compound X, is a novel chemical compound that has been the subject of extensive scientific research in recent years. This compound has shown promising results in various scientific applications due to its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine X involves the inhibition of specific enzymes and proteins in the body. It has been shown to selectively bind to the active site of these targets, leading to the inhibition of their activity. This mechanism of action has been extensively studied in vitro and in vivo, and it has shown promising results in preclinical studies.
Biochemical and Physiological Effects:
This compound X has been shown to have several biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune response. It has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine X has several advantages for use in lab experiments. It has high potency and selectivity for specific targets, making it an ideal tool for studying specific biological pathways. However, its limited solubility and stability in aqueous solutions can pose challenges in some experiments.
List of

Future Directions

1. Further optimization of the synthesis process to increase yield and purity of 5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine X.
2. Investigation of the potential of this compound X as a therapeutic agent for cancer and other diseases.
3. Study of the pharmacokinetics and pharmacodynamics of this compound X in animal models and humans.
4. Development of new derivatives of this compound X with improved properties and activity.
5. Investigation of the mechanism of action of this compound X in more detail to understand its effects on specific biological pathways.
6. Exploration of the potential of this compound X as a tool for chemical biology and drug discovery.
7. Investigation of the safety and toxicity of this compound X in animal models and humans.
8. Study of the potential of this compound X as a cognitive enhancer and its effects on neurological diseases.
9. Exploration of the use of this compound X in combination with other drugs to enhance their efficacy.
10. Investigation of the potential of this compound X for use in agriculture and pest control.

Synthesis Methods

The synthesis of 5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine X involves a multi-step process that requires expertise in organic chemistry. The most common method of synthesizing this compound X involves the reaction of 3-chloro-4-pyridinecarboxaldehyde with azetidine and 2-thiophenecarboxylic acid to produce the final product. This method has been optimized to increase the yield and purity of this compound X.

Scientific Research Applications

5-[1-(3-Chloropyridin-4-yl)azetidin-3-yl]-6,7-dihydro-4H-thieno[3,2-c]pyridine X has been extensively studied in various scientific applications, including medicinal chemistry, drug discovery, and chemical biology. It has shown potent activity against several biological targets, including kinases, phosphodiesterases, and proteases.